Cas no 133841-06-2 (3-Bromo-7-methoxy-1H-indazole)

3-Bromo-7-methoxy-1H-indazole is a versatile compound with a distinct molecular structure. Its bromo and methoxy substituents provide unique reactivity, making it suitable for a variety of synthetic transformations. This compound offers high purity and excellent stability, ensuring reliable performance in organic synthesis. Its unique properties make it a valuable tool for researchers in medicinal chemistry and material science.
3-Bromo-7-methoxy-1H-indazole structure
3-Bromo-7-methoxy-1H-indazole structure
Product Name:3-Bromo-7-methoxy-1H-indazole
CAS No:133841-06-2
MF:C8H7BrN2O
MW:227.057980775833
CID:2086795
PubChem ID:53831268
Update Time:2025-10-18

3-Bromo-7-methoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-7-methoxy-1H-indazole
    • 1H-INDAZOLE,3-BROMO-7-METHOXY-
    • 133841-06-2
    • EN300-374430
    • 3-bromo-7-methoxy-2H-indazole
    • SCHEMBL7357858
    • MDL: MFCD11976289
    • Inchi: 1S/C8H7BrN2O/c1-12-6-4-2-3-5-7(6)10-11-8(5)9/h2-4H,1H3,(H,10,11)
    • InChI Key: GCPPYMYTCFKEPZ-UHFFFAOYSA-N
    • SMILES: BrC1=C2C=CC=C(C2=NN1)OC

Computed Properties

  • Exact Mass: 225.97418g/mol
  • Monoisotopic Mass: 225.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.9Ų

3-Bromo-7-methoxy-1H-indazole Pricemore >>

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TRC
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